Cas no 142451-48-7 (Lobetyolinin)

• Product Name: Lobetyolinin
• CAS No: 142451-48-7
• MF: C₂₆H₃₈O₁₃
• MW: 558.57212972641
• MDL: MFCD21333773
• CID: 177989
• Update Time: 2025-04-19

Lobetyolinin Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,2-hydroxy-1-(5-hydroxy-1-penten-1-yl)-7-nonene-3,5-diyn-1-yl 6-O-b-D-glucopyranosyl-
• Lobetyolinin
• 2-[[6-[(4E,12E)-1,7-dihydroxytetradeca-4,12-dien-8,10-diyn-6-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 1,7-dihydroxytetradeca-4,12-diene-8,10-diyn-6-yl 6-O-hexopyranosylhexopyranoside
• 2-Hydroxy-1-(5-hydroxy-1-penten-1-yl)-7-nonene-3,5-diyn-1-yl 6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R)-6-[(4E,12E)-1,7-dihydroxytetradeca-4,12-dien-8,10-diyn-6-yl]oxy-3

• MDL： MFCD21333773
• Inchi： 1S/C26H38O13/c1-2-3-4-5-7-10-15(29)16(11-8-6-9-12-27)37-26-24(35)22(33)20(31)18(39-26)14-36-25-23(34)21(32)19(30)17(13-28)38-25/h2-3,8,11,15-35H,6,9,12-14H2,1H3/b3-2+,11-8+
• InChI Key： GDLSOFWVVAOUJI-FWTOVJONSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(C(CO)O1)O)O)O)O)O)O)OC(/C=C/CCCO)C(C#CC#C/C=C/C)O

Computed Properties

• Exact Mass: 558.23100
• Monoisotopic Mass: 558.23124126 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 219
• Molecular Weight: 558.6

Experimental Properties

• Color/Form: Powder
• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 218.99000
• LogP: -3.73180